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Compound of Interest

Compound Name: 2-Methylfuran

Cat. No.: B129897 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of 2-
Methylfuran is paramount. This furan derivative, while a valuable reagent, presents significant

hazards that necessitate strict adherence to safety protocols. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the well-being of laboratory personnel and the integrity of research.

Hazard Assessment: 2-Methylfuran is a highly flammable liquid and vapor that can form

explosive peroxides upon exposure to air and light.[1][2] It is toxic if swallowed and can be fatal

if inhaled.[3][4] Additionally, it may cause skin and eye irritation.[1][5] Due to these hazards, it is

crucial to handle 2-Methylfuran with appropriate personal protective equipment in a controlled

environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for various laboratory operations involving 2-
Methylfuran.
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Solution

Preparation (in a

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

[2]

Chemical-

resistant gloves

(e.g., Butyl

rubber, Viton®,

nitrile,

neoprene).[2][6]

Flame-retardant

lab coat.[2][6]

Not generally

required if

handled in a

certified chemical

fume hood.[2]

Chemical

Reactions and

Transfers

Chemical splash

goggles and a

face shield.[6]

Chemical-

resistant gloves.

[2][6]

Flame-retardant

lab coat.[2][6]

Work in a well-

ventilated fume

hood.[6]

Spill Cleanup

Chemical splash

goggles and a

face shield.[6]

Chemical-

resistant gloves.

[2][6]

Flame-retardant

lab coat or

chemical-

resistant suit.[1]

A NIOSH-

approved

respirator with an

appropriate

organic vapor

cartridge may be

necessary

depending on the

spill size.[6]

Waste Disposal
Chemical splash

goggles.[2]

Chemical-

resistant gloves.

[2][6]

Flame-retardant

lab coat.[2][6]

Not generally

required if

handling sealed

waste containers

in a well-

ventilated area.

[2]

Quantitative Safety Data
For a quick reference, the following table summarizes key quantitative safety data for 2-
Methylfuran.
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Property Value

Flash Point -22°F (-30°C)[7]

Boiling Point 145 to 151°F (63 to 66°C)[7]

Vapor Pressure 142 mmHg at 68°F (20°C)[7]

Specific Gravity 0.9132 at 68°F (20°C)[7]

UN Number 2301[1][4]

Hazard Class 3 (Flammable Liquid)[1][4]

Packing Group II[1][4]

Operational Plan for Handling 2-Methylfuran
A systematic approach to handling 2-Methylfuran is crucial for safety. The following step-by-

step operational plan provides guidance from receipt to disposal.

Pre-Handling Procedures
Procurement: Order the smallest quantity of 2-Methylfuran necessary for your experimental

needs.

Receipt: Upon receipt, inspect the container for any damage.

Labeling: Date the container upon receipt and upon opening.[2] This is critical for monitoring

potential peroxide formation.

Storage: Store in a cool, dry, well-ventilated, and dark area away from heat, sparks, and

open flames.[5][8] Ensure the container is tightly closed.[3][9] Store away from incompatible

materials such as oxidizing agents, acids, and bases.[1][9]

Handling Procedures
Work Area Preparation: All work with 2-Methylfuran should be conducted in a certified

chemical fume hood.[6]
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Eliminate Ignition Sources: Ensure there are no open flames, hot surfaces, or spark-

producing equipment in the vicinity.[3][7] Use non-sparking tools.[7][9]

Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static discharge.[5][8]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: Carefully dispense the required amount of 2-Methylfuran, avoiding splashes.

Peroxide Testing: If the container has been opened and stored for an extended period, test

for the presence of peroxides before use.[2]

Post-Handling Procedures
Decontamination: Thoroughly clean the work area after use.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[8]

Container Sealing: Tightly seal the 2-Methylfuran container after each use.

Disposal Plan
Proper disposal of 2-Methylfuran and contaminated materials is a critical final step.

Waste Segregation and Storage
Waste Container: Collect waste 2-Methylfuran and any materials contaminated with it in a

clearly labeled, sealed, and chemically compatible container.[6]

Labeling: The waste container must be marked as "Hazardous Waste," "Flammable," and

"Toxic."[6]

Storage: Store the waste container in a designated, well-ventilated, and cool area, away

from heat and ignition sources.[6] Do not mix with other waste streams.[6]

Arranging for Disposal
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Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

disposal.[1][6]

Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and

national regulations.[3]

Prohibited Disposal: Do not dispose of 2-Methylfuran down the drain.[1][3]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

Spills:

Minor Spill: For a small spill within a fume hood, absorb the material with a non-

combustible absorbent such as sand or earth.[7] Place the absorbed material in a sealed

container for disposal.[7]

Major Spill: In the case of a large spill, evacuate the area immediately and eliminate all

ignition sources.[1][7] Alert emergency responders.[1]

Fire:

Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[1][6] Do not

use a water jet, as it may spread the fire.[4]

Exposure:

Skin Contact: Immediately flush the affected skin with plenty of water while removing

contaminated clothing.[7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[1] Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[4]
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Workflow for Handling 2-Methylfuran

Preparation

Handling

Post-Handling

Disposal

Order Smallest Quantity

Inspect Container on Receipt

Date Container (Receipt & Opening)

Store Appropriately

Prepare Fume Hood

Eliminate Ignition Sources

Don Appropriate PPE

Dispense Chemical

Decontaminate Work Area

Personal Hygiene

Seal Container

Collect in Labeled Waste Container

Store Waste Separately

Contact EHS for Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Methylfuran from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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